sodium starch glycolate chemical structure and properties
sodium starch glycolate chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Abstract
Sodium starch glycolate (B3277807) (SSG) is a widely utilized superdisintegrant in the pharmaceutical industry, prized for its ability to promote the rapid disintegration of solid dosage forms, thereby enhancing drug dissolution and bioavailability.[1][2] This technical guide provides an in-depth exploration of the chemical structure, physicochemical properties, and functional characteristics of sodium starch glycolate. Detailed experimental protocols for its comprehensive evaluation are provided, alongside a discussion of its synthesis and mechanism of action. This document is intended to serve as a valuable resource for researchers, scientists, and formulation professionals engaged in drug development.
Chemical Structure and Synthesis
Sodium starch glycolate is the sodium salt of a carboxymethyl ether of starch.[3][4] The base polymer, starch, is a polysaccharide composed of repeating glucose units.[5] The two primary polymeric components of starch are amylose, a linear chain of α-1,4-linked glucose, and amylopectin, a highly branched polymer with both α-1,4 and α-1,6 glycosidic linkages.[5] The structure of SSG is chemically modified from its native starch source through two key processes: carboxymethylation and cross-linking.[2][6]
Carboxymethylation involves the reaction of starch with sodium chloroacetate (B1199739) in an alkaline medium, which introduces sodium carboxymethyl groups (-CH₂COONa) at the hydroxyl positions of the glucose units.[7] This substitution increases the hydrophilicity of the polymer.[6]
Cross-linking is achieved by treating the starch with reagents such as sodium trimetaphosphate or phosphorus oxychloride, or through physical dehydration.[2][8] This process creates covalent bonds between the starch chains, rendering the polymer insoluble in water and reducing the formation of a viscous gel upon hydration.[6] The degree of substitution and the extent of cross-linking are critical parameters that determine the functional performance of sodium starch glycolate as a superdisintegrant.[7]
The degree of substitution for sodium starch glycolate typically ranges from 0.23 to 0.32, meaning that approximately one in every four anhydroglucose (B10753087) units is carboxymethylated.[7]
Below is a diagram illustrating the synthesis pathway of sodium starch glycolate.
Physicochemical Properties
Sodium starch glycolate is a white to off-white, odorless, and free-flowing powder.[4] It is practically insoluble in most organic solvents and gives a translucent suspension in water. The key physicochemical properties are summarized in the tables below.
General Properties
| Property | Value | References |
| Synonyms | Carboxymethyl starch sodium salt, Explotab, Primojel | |
| Appearance | White to off-white, free-flowing powder | [4] |
| Molecular Weight | 5 x 10⁵ - 1 x 10⁶ g/mol | |
| Solubility | Practically insoluble in water; forms a translucent suspension. Sparingly soluble in ethanol (B145695) (95%). | [9] |
| Melting Point | Chars at approximately 200°C | [9] |
Pharmacopeial Specifications
Different grades of sodium starch glycolate (Type A, Type B, and Type C) are defined in the pharmacopeias based on their pH and sodium content.[7]
| Test | Type A | Type B | Type C | References |
| Definition | Sodium salt of a cross-linked, partly O-carboxymethylated potato starch | Sodium salt of a cross-linked, partly O-carboxymethylated potato starch | Sodium salt of a cross-linked by physical dehydration, partly O-carboxymethylated starch | [7] |
| pH | 5.5 - 7.5 | 3.0 - 5.0 | 5.5 - 7.5 | [7] |
| Sodium (Na) Content | 2.8% - 4.2% | 2.0% - 3.4% | 2.8% - 5.0% | [7] |
| Loss on Drying | ≤ 10.0% | ≤ 10.0% | ≤ 7.0% | [7] |
| Sodium Chloride | ≤ 7.0% | ≤ 7.0% | ≤ 1.0% | [7] |
| Sodium Glycolate | ≤ 2.0% | ≤ 2.0% | ≤ 2.0% | [7] |
| Particle Size | 30 - 100 µm | 30 - 100 µm | 30 - 100 µm | [7] |
Mechanism of Action
The primary mechanism by which sodium starch glycolate facilitates tablet disintegration is through rapid and extensive swelling in the presence of water.[9] Upon contact with aqueous fluids, the carboxymethyl groups become hydrated, leading to a significant increase in the volume of the SSG particles. This swelling action creates a strong disruptive force within the tablet matrix, breaking it apart into smaller granules and facilitating the dissolution of the active pharmaceutical ingredient (API).[9] The cross-linking of the starch polymers prevents the complete dissolution of the SSG, thereby minimizing the formation of a viscous gel that could impede water penetration and disintegration.
Experimental Protocols
The following section details the methodologies for the key experiments used to characterize sodium starch glycolate.
Assay of Sodium
This method determines the percentage of sodium in sodium starch glycolate by non-aqueous acid-base titration.
-
Weigh accurately about 0.5 g of the residue obtained from the "Determination of Sodium Chloride" test.
-
Transfer the sample to a conical flask and add 80 mL of anhydrous glacial acetic acid.
-
Heat the mixture under a reflux condenser for 2 hours.
-
Cool the solution to room temperature.
-
Titrate with 0.1 M perchloric acid, determining the endpoint potentiometrically.
-
Perform a blank titration with 80 mL of anhydrous glacial acetic acid.
-
Calculate the percentage of sodium using the following formula: % Sodium = [(V_sample - V_blank) × M × 22.99] / (W × 10) Where:
-
V_sample = volume of 0.1 M perchloric acid consumed by the sample (mL)
-
V_blank = volume of 0.1 M perchloric acid consumed by the blank (mL)
-
M = Molarity of the perchloric acid solution
-
22.99 = atomic weight of sodium
-
W = weight of the sample (g)
-
Determination of Sodium Chloride
This protocol describes the determination of sodium chloride content by potentiometric titration.
-
Accurately weigh about 0.5 g of sodium starch glycolate.
-
Suspend the sample in 100 mL of water in a beaker.
-
Add 1 mL of nitric acid.
-
Titrate with 0.1 M silver nitrate (B79036), determining the endpoint potentiometrically using a silver indicator electrode.
-
Calculate the percentage of sodium chloride using the formula: % NaCl = (V × M × 58.44 × 100) / W Where:
-
V = volume of 0.1 M silver nitrate consumed (mL)
-
M = Molarity of the silver nitrate solution
-
58.44 = molecular weight of NaCl
-
W = weight of the sample (mg)
-
Determination of Sodium Glycolate
This colorimetric method is used to determine the amount of sodium glycolate impurity.
-
Test Solution Preparation:
-
Place 0.20 g of the sample in a beaker.
-
Add 5 mL of acetic acid and 5 mL of water, and stir until dissolution is complete (approximately 10 minutes).
-
Add 50 mL of acetone (B3395972) and 1 g of sodium chloride.
-
Filter the solution and dilute the filtrate to 100.0 mL with acetone.
-
Allow to stand for 24 hours without shaking and use the clear supernatant.
-
-
Reference Solution Preparation:
-
Prepare a standard solution of glycolic acid.
-
-
Color Development and Measurement:
-
Transfer 2.0 mL of the Test Solution and 2.0 mL of the Reference Solution to separate flasks.
-
Heat on a water bath for 20 minutes to remove acetone.
-
Cool and add 5.0 mL of naphthalenediol reagent to each flask.
-
Add a further 15 mL of the reagent, mix, cover, and heat on a water bath for 20 minutes.
-
Cool and dilute to 25.0 mL with sulfuric acid.
-
Measure the absorbance of both solutions at 540 nm against a blank. The absorbance of the Test Solution should not be greater than that of the Reference Solution.
-
Determination of pH
-
Disperse 1.0 g of sodium starch glycolate in 30 mL of carbon dioxide-free water.
-
Measure the pH of the resulting suspension using a calibrated pH meter.
Loss on Drying
-
Accurately weigh a sample of sodium starch glycolate in a suitable container.
-
Dry the sample at 130°C for 90 minutes.
-
Cool in a desiccator and reweigh.
-
Calculate the percentage loss in weight.
Swelling Capacity
This method provides a quantitative measure of the swelling ability of sodium starch glycolate.
-
Accurately weigh 0.1 g of the sample (dry basis) and transfer it to a 50 mL centrifuge tube.
-
Add 10 mL of distilled water and homogenize the mixture.
-
Incubate the tube in a shaking water bath at a controlled temperature (e.g., 37°C) for a specified time (e.g., 30 minutes).
-
After incubation, centrifuge the suspension (e.g., at 2500 rpm for 10 minutes).
-
Carefully decant the supernatant.
-
The weight of the swollen sediment is determined.
-
Swelling capacity is calculated as: Swelling Capacity (g/g) = (Weight of swollen sediment - Initial weight of sample) / Initial weight of sample
Particle Size Analysis by Laser Diffraction
This technique is used to determine the particle size distribution of the powder.
Procedure:
-
Instrument Setup:
-
Use a laser diffraction particle size analyzer.
-
Select an appropriate dispersant (e.g., isopropanol) in which sodium starch glycolate is insoluble.
-
Set the refractive index for sodium starch glycolate (typically around 1.53) and the dispersant.
-
-
Sample Preparation:
-
Prepare a suspension of sodium starch glycolate in the chosen dispersant. Sonication may be required to break up agglomerates.
-
-
Measurement:
-
Introduce the sample suspension into the instrument until the desired obscuration level is reached.
-
Perform the measurement according to the instrument's standard operating procedure.
-
-
Data Analysis:
-
The instrument software will calculate the particle size distribution based on the light scattering pattern, typically reported as volume-based diameters (e.g., D10, D50, D90).
-
Applications in Drug Development
Sodium starch glycolate is primarily used as a superdisintegrant in oral solid dosage forms, including:
-
Tablets: It is effective in both direct compression and wet granulation processes.[9]
-
Capsules: It aids in the rapid disruption of the powder mass within the capsule shell upon contact with gastrointestinal fluids.[1]
-
Orally Disintegrating Tablets (ODTs): Its rapid swelling properties are particularly beneficial for formulations that need to disintegrate quickly in the oral cavity.
-
Granules and Powders for Reconstitution: It can be included to facilitate dispersion when mixed with a liquid.
The typical concentration of sodium starch glycolate in a formulation is between 2% and 8%, with an optimal concentration often cited as 4%.[7][9] One of the key advantages of sodium starch glycolate is that its disintegration efficiency is generally not affected by the presence of hydrophobic excipients, such as lubricants, or by the high compression forces used during tableting.[9]
Conclusion
Sodium starch glycolate is a highly efficient and versatile superdisintegrant that plays a critical role in the formulation of immediate-release solid oral dosage forms. Its performance is intrinsically linked to its chemical structure, specifically the degrees of carboxymethylation and cross-linking, which in turn dictate its physicochemical properties. A thorough understanding and characterization of these properties, using the detailed experimental protocols outlined in this guide, are essential for ensuring consistent product quality and optimizing drug product performance. This comprehensive technical guide serves as a foundational resource for scientists and researchers in the pharmaceutical field, enabling informed selection and application of sodium starch glycolate in drug development.
References
- 1. usp.org [usp.org]
- 2. tricliniclabs.com [tricliniclabs.com]
- 3. mt.com [mt.com]
- 4. Sodium Starch Glycolate [drugfuture.com]
- 5. mt.com [mt.com]
- 6. drugfuture.com [drugfuture.com]
- 7. rivm.nl [rivm.nl]
- 8. mdpi.com [mdpi.com]
- 9. phexcom.com [phexcom.com]
- 10. Method of Analysis for Sodium Starch Glycolate | Pharmaguideline [pharmaguideline.com]
- 11. pharmacopeia.cn [pharmacopeia.cn]
- 12. usp.org [usp.org]
- 13. uspbpep.com [uspbpep.com]
